Cas no 1802417-90-8 (potassium (1,1-dioxo-3,6-dihydro-2H-1lambda6-thiopyran-4-yl)trifluoroboranuide)

• Product Name: potassium (1,1-dioxo-3,6-dihydro-2H-1lambda6-thiopyran-4-yl)trifluoroboranuide
• CAS No: 1802417-90-8
• MF: C₅H₇BF₃KO₂S
• MW: 238.077391862869
• CID: 5560575
• PubChem ID: 165996657
• Update Time: 2025-05-22

potassium (1,1-dioxo-3,6-dihydro-2H-1lambda6-thiopyran-4-yl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• 1802417-90-8
• potassium (1,1-dioxo-3,6-dihydro-2H-1lambda6-thiopyran-4-yl)trifluoroboranuide
• EN300-27754054

• Inchi： 1S/C5H7BF3O2S.K/c7-6(8,9)5-1-3-12(10,11)4-2-5;/h1H,2-4H2;/q-1;+1
• InChI Key： GOVCSKXBSIHMQK-UHFFFAOYSA-N
• SMILES： [K+].S1(CC=C([B-](F)(F)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 237.9848968g/mol
• Monoisotopic Mass: 237.9848968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5Ų

Additional information on potassium (1,1-dioxo-3,6-dihydro-2H-1lambda6-thiopyran-4-yl)trifluoroboranuide

Research Brief on Potassium (1,1-dioxo-3,6-dihydro-2H-1lambda6-thiopyran-4-yl)trifluoroboranuide (CAS: 1802417-90-8) in Chemical Biology and Pharmaceutical Applications

Potassium (1,1-dioxo-3,6-dihydro-2H-1lambda6-thiopyran-4-yl)trifluoroboranuide (CAS: 1802417-90-8) is a novel boron-containing compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiopyran and trifluoroborate moieties, exhibits promising potential as a versatile building block for drug discovery and development. Recent studies have explored its applications in medicinal chemistry, particularly in the design of protease inhibitors and as a key intermediate in Suzuki-Miyaura cross-coupling reactions.

Recent research has demonstrated the compound's utility in the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a precursor for the development of novel kinase inhibitors, showing enhanced stability and reactivity compared to traditional boronic acid derivatives. The trifluoroborate group in particular has been shown to improve the pharmacokinetic properties of resulting drug candidates, including better membrane permeability and metabolic stability.

Structural analysis of potassium (1,1-dioxo-3,6-dihydro-2H-1lambda6-thiopyran-4-yl)trifluoroboranuide reveals several interesting features that contribute to its reactivity. The thiopyran ring system provides a rigid scaffold that can be further functionalized, while the trifluoroborate group serves as an excellent leaving group in nucleophilic substitution reactions. Computational studies have predicted favorable binding interactions with various biological targets, particularly those containing serine or threonine residues in their active sites.

In pharmaceutical applications, this compound has shown particular promise in the development of anti-inflammatory agents. A recent patent application (WO2023012567) describes its incorporation into novel COX-2 inhibitors with reduced gastrointestinal side effects compared to traditional NSAIDs. The compound's ability to modulate inflammatory pathways while maintaining good safety profiles makes it an attractive candidate for further preclinical development.

The synthetic accessibility of potassium (1,1-dioxo-3,6-dihydro-2H-1lambda6-thiopyran-4-yl)trifluoroboranuide has also been a focus of recent research. A 2024 publication in Organic Process Research & Development outlines an improved, scalable synthesis route with excellent yield and purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications and high-throughput screening programs.

Looking forward, researchers anticipate expanding the applications of this compound into targeted drug delivery systems. Preliminary studies suggest that the thiopyran moiety can be conjugated to various drug carriers, potentially enabling tissue-specific delivery of therapeutic agents. Additionally, its potential in PET tracer development is being investigated, leveraging the boron atom for potential neutron capture therapy applications in oncology.

In conclusion, potassium (1,1-dioxo-3,6-dihydro-2H-1lambda6-thiopyran-4-yl)trifluoroboranuide represents an exciting development in medicinal chemistry with diverse applications across multiple therapeutic areas. Its unique chemical properties, combined with recent synthetic advancements, position it as a valuable tool for future drug discovery efforts. Further research is warranted to fully explore its potential in addressing unmet medical needs.